Cas no 1805580-50-0 (2-Bromopyrimidine-4-carboxaldehyde)

2-Bromopyrimidine-4-carboxaldehyde is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its key functional groups—a bromine atom at the 2-position and an aldehyde at the 4-position—enable efficient cross-coupling reactions, nucleophilic substitutions, and condensations, making it valuable for constructing complex pyrimidine derivatives. The compound's high reactivity and selectivity facilitate the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Its stability under standard storage conditions ensures consistent performance in synthetic applications. Researchers favor this intermediate for its ability to introduce both electrophilic and nucleophilic sites into target molecules, streamlining the synthesis of biologically active compounds.
2-Bromopyrimidine-4-carboxaldehyde structure
1805580-50-0 structure
Product Name:2-Bromopyrimidine-4-carboxaldehyde
CAS No:1805580-50-0
MF:C5H3BrN2O
MW:186.994119882584
CID:4826583
Update Time:2025-10-19

2-Bromopyrimidine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Bromopyrimidine-4-carboxaldehyde
    • 2-Bromopyrimidine-4-carbaldehyde
    • Inchi: 1S/C5H3BrN2O/c6-5-7-2-1-4(3-9)8-5/h1-3H
    • InChI Key: NVWRPJNHWCFLBI-UHFFFAOYSA-N
    • SMILES: BrC1=NC=CC(C=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 109
  • XLogP3: 1
  • Topological Polar Surface Area: 42.8

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